Cas no 1806993-65-6 (3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde)
3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde
-
- Inchi: 1S/C8H5BrF2INO/c9-2-4-1-5(12)6(3-14)13-7(4)8(10)11/h1,3,8H,2H2
- InChI Key: SZWCPWDGHUKSFW-UHFFFAOYSA-N
- SMILES: IC1=C(C=O)N=C(C(F)F)C(CBr)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 2.5
- Topological Polar Surface Area: 30
3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029020652-250mg |
3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde |
1806993-65-6 | 95% | 250mg |
$999.60 | 2022-03-31 | |
| Alichem | A029020652-500mg |
3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde |
1806993-65-6 | 95% | 500mg |
$1,685.00 | 2022-03-31 | |
| Alichem | A029020652-1g |
3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde |
1806993-65-6 | 95% | 1g |
$3,068.70 | 2022-03-31 |
3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde
Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1806993-65-6) and Its Applications in Modern Chemical Biology
3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1806993-65-6) is a highly versatile and structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. Its unique molecular framework, featuring a pyridine core adorned with a bromomethyl group, a difluoromethyl substituent, and an iodopyridine moiety, positions it as a valuable intermediate for synthesizing complex bioactive molecules. This compound’s dual reactivity, stemming from both the aldehyde and bromomethyl functionalities, makes it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents.
The bromomethyl group at the 3-position of the pyridine ring provides a reactive handle for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups such as amines, thiols, and alcohols. This feature is particularly useful in constructing peptidomimetics and other small-molecule inhibitors. Meanwhile, the difluoromethyl group, known for its metabolic stability and ability to modulate pharmacokinetic properties, enhances the compound’s suitability for drug development. The presence of an iodopyridine substituent at the 5-position further enriches its synthetic potential, as iodine can be readily exchanged via metal-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups.
Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing complex scaffolds. For instance, researchers have leveraged its aldehyde functionality to form Schiff bases and other imines, which serve as key intermediates in the synthesis of kinase inhibitors and other bioactive molecules. The combination of these reactive sites makes 3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde a cornerstone in fragment-based drug design (FBDD), where small molecular fragments are linked together to generate lead compounds with high affinity for biological targets.
In the realm of medicinal chemistry, this compound has been employed in the development of inhibitors targeting various disease-causing proteins. Notably, its structural motifs have been incorporated into molecules designed to disrupt protein-protein interactions (PPIs), which are critical in many pathological processes. The difluoromethyl group has been particularly effective in improving binding affinity and selectivity against these targets. Additionally, the aldehyde functionality has been utilized to generate covalent inhibitors that form stable bonds with cysteine residues within protein active sites, leading to potent and irreversible inhibition.
The growing interest in post-translational modifications (PTMs) has also spurred research using this compound as a tool for studying protein modifications. For example, researchers have employed it to develop probes that label modified proteins or to construct substrates for enzymes involved in PTM pathways. The ability to introduce both fluorinated and brominated handles into a single molecule allows for sophisticated labeling strategies that can be detected using advanced imaging techniques.
Another emerging application lies in materials science and nanotechnology. The unique electronic properties conferred by the pyridine ring and fluorinated substituents make this compound a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, its ability to undergo metal-catalyzed cross-coupling reactions has been exploited in the synthesis of conjugated polymers used in flexible electronics.
The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde itself is a testament to modern synthetic organic chemistry techniques. It typically involves multi-step sequences starting from commercially available pyridine derivatives, employing halogenation strategies followed by functional group transformations such as formylation and bromination. The use of palladium-catalyzed cross-coupling reactions ensures high regioselectivity and yield, making large-scale production feasible.
Future directions in research may explore novel derivatization strategies that further expand its utility. For instance, incorporating additional fluorinated or heteroatom-containing groups could enhance its bioactivity or stability under various conditions. Additionally, exploring its role in photoredox catalysis could open up new synthetic pathways for complex molecule construction.
In conclusion,3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1806993-65-6) stands as a pivotal intermediate with broad applications across chemical biology and drug discovery. Its unique structural features enable diverse synthetic manipulations while offering opportunities for developing novel therapeutics targeting various diseases. As research continues to uncover new methodologies and applications,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1806993-65-6 (3-(Bromomethyl)-2-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)